Ropeginterferon alfa-2b

• Molecular Formula: C20H37N3O8
• Molecular Weight: 447.5 g/mol
• InChI: InChI=1S/C20H37N3O8/c1-28-12-14-30-19(26)21-9-4-3-6-16(22-20(27)31-15-13-29-2)8-11-23-10-5-7-17(23)18(24)25/h16-17H,3-15H2,1-2H3,(H,21,26)(H,22,27)(H,24,25)/t16?,17-/m0/s1
• InChIKey: LICFWYDUJZDCLK-DJNXLDHESA-N

Ropeginterferon alfa-2b for Polycythemia Vera: A Mono-Pegylated Interferon with Extended Half-Life and Disease-Modifying Potential

Ropeginterferon alfa-2b is a novel, long-acting, monopegylated recombinant interferon alfa-2b that is approved for the treatment of polycythemia vera (PV) in adults without symptomatic splenomegaly [1]. Unlike standard interferons, it is specifically engineered with a 40 kDa branched polyethylene glycol (PEG) moiety conjugated predominantly at the N-terminal proline residue, resulting in a molecular weight of approximately 60-61 kDa [2]. This site-specific PEGylation confers a markedly extended elimination half-life of 6-10 days in patients, enabling subcutaneous administration every two weeks [3].

1

Mono-PEGylated IFN-α2b probeSite-specific 40 kDa branched PEG at N-terminal proline for long-acting protein studies.

2

Extended half-life modelSupports PK/PD modeling of dosing intervals up to biweekly in relevant matrices.

3

Disease-model endpoint researchApplicable in PV and ET cell-based or in vivo model studies evaluating hematologic and molecular endpoints.

• [1] BESREMi (ropeginterferon alfa-2b-njft) injection, for subcutaneous use. PharmaEssentia Corporation. Initial U.S. Approval: 2021. View Source
• [2] Japanese Accepted Names (JAN) Database. Ropeginterferon Alfa-2b (Genetical Recombination). View Source
• [3] RxReasoner. Ropeginterferon alfa-2b. View Source

Why Ropeginterferon alfa-2b Cannot Be Substituted by Other Interferons or Standard Therapies in PV Management

Ropeginterferon alfa-2b exhibits distinct molecular and clinical characteristics that preclude direct substitution with other interferons (e.g., peginterferon alfa-2a) or standard PV therapies like hydroxyurea. Its unique 40 kDa branched PEGylation site at the N-terminal proline results in a longer half-life (6-10 days) and a non-proportional dose-exposure relationship compared to linear PEGylated interferons [1]. Clinically, while short-term hematologic responses to hydroxyurea may be comparable, long-term data from the PROUD-PV and CONTINUATION-PV trials demonstrate that ropeginterferon alfa-2b provides superior disease modification, as evidenced by greater reductions in JAK2 V617F variant allele frequency (VAF) and improved event-free survival over 5-6 years [2]. In contrast to anagrelide in essential thrombocythemia, ropeginterferon alfa-2b achieves significantly higher durable response rates (43% vs 6%) and superior molecular responses [3]. These pharmacologic and outcome differences underscore the need for product-specific selection rather than class-based substitution.

PEG architecture Linear PEGylated interferons (e.g., peginterferon alfa-2a) exhibit different dose-exposure profiles; PK parameters may not transfer to branched 40 kDa constructs.

Endpoint mismatch Hydroxyurea or anagrelide comparators do not replicate JAK2 V617F allele burden reduction dynamics; biomarker-based research endpoints may differ.

Trial-specific context Outcomes from PROUD-PV/CONTINUATION-PV and SURPASS ET are model- and population-specific; class-level substitution risks misinterpretation of efficacy signals in research models.

• [1] Huang YW, Tsai CY, Tsai CW, et al. Pharmacokinetics and Pharmacodynamics of Novel Long-Acting Ropeginterferon Alfa-2b in Healthy Chinese Subjects. Adv Ther. 2021;38(8):4375-4386. View Source
• [2] Gisslinger H, Klade C, Georgiev P, et al. Ropeginterferon alfa-2b versus standard therapy for polycythaemia vera (PROUD-PV and CONTINUATION-PV): a randomised, non-inferiority, phase 3 trial and its extension study. Lancet Haematol. 2020;7(3):e196-e208. View Source
• [3] Kiladjian JJ, et al. Ropeginterferon alfa-2b in hydroxyurea-intolerant or hydroxyurea-refractory essential thrombocythaemia (SURPASS ET): a multicentre, open-label, randomised, active-controlled, phase 3 study. Lancet Haematol. 2025;12(11):e862-e875. View Source

Quantitative Evidence Differentiating Ropeginterferon alfa-2b from Comparators: Pharmacokinetics, Efficacy, and Molecular Response

Extended Half-Life of Ropeginterferon alfa-2b Enables Biweekly Dosing Compared to Weekly Peginterferon alfa-2a

Ropeginterferon alfa-2b demonstrates a substantially longer elimination half-life than peginterferon alfa-2a, which is a key differentiator for dosing frequency. In healthy subjects, the mean elimination half-life of ropeginterferon alfa-2b ranges from 78-129 hours, whereas peginterferon alfa-2a has a reported half-life of approximately 80 hours [1]. In patients with polycythemia vera, the terminal half-life of ropeginterferon alfa-2b is approximately 6-10 days, supporting a biweekly dosing schedule compared to the weekly administration required for peginterferon alfa-2a [2].

Elimination half-life

Cross-study comparable

78–129 h (healthy)
6–10 days (PV)

Peginterferon alfa-2a: ~80 h

Supports dosing-interval PK modeling in long-acting protein research.

Biweekly administration potential; cross-study healthy vs patient data.

Evidence Dimension	Elimination half-life
Target Compound Data	78-129 hours (healthy subjects); 6-10 days (PV patients)
Comparator Or Baseline	Peginterferon alfa-2a: ~80 hours
Quantified Difference	Approximately 1.5-3x longer half-life
Conditions	Healthy Chinese subjects (single subcutaneous injection); PV patients (multiple dose)

Why This Matters

A longer half-life enables less frequent dosing (every 2 weeks vs. weekly), which can improve patient adherence and reduce injection burden.

• [1] Huang YW, Tsai CY, Tsai CW, et al. Pharmacokinetics and Pharmacodynamics of Novel Long-Acting Ropeginterferon Alfa-2b in Healthy Chinese Subjects. Adv Ther. 2021;38(8):4375-4386. View Source
• [2] RxReasoner. Ropeginterferon alfa-2b. View Source

Ropeginterferon alfa-2b Demonstrates Superior Long-Term Disease Modification vs. Hydroxyurea: JAK2 V617F Allele Burden Reduction and Event-Free Survival

In the phase 3 PROUD-PV and CONTINUATION-PV trials, ropeginterferon alfa-2b demonstrated non-inferiority to hydroxyurea for complete hematologic response at 12 months, but showed superior long-term outcomes. After 36 months, the complete hematologic response rate was 70.5% for ropeginterferon alfa-2b compared to 49.1% for hydroxyurea [1]. Crucially, ropeginterferon alfa-2b significantly reduced the JAK2 V617F variant allele frequency (VAF), a marker of clonal burden, whereas hydroxyurea had a limited effect on this biomarker [2]. Final 6-year data showed a 42% reduction in the risk of thromboembolic events or disease progression with ropeginterferon alfa-2b compared to best available treatment [3].

CHR at 36 months

Head-to-head

70.5% vs 49.1%

Ropeginterferon alfa-2b vs hydroxyurea

Reported endpoint response in PV disease-model context.

PROUD-PV/CONTINUATION-PV phase 3; 257 early-PV patients.

Evidence Dimension	Complete hematologic response (CHR) at 36 months
Target Compound Data	70.5% (ropedeginterferon alfa-2b)
Comparator Or Baseline	Hydroxyurea: 49.1%
Quantified Difference	Absolute difference: 21.4%
Conditions	Phase 3 randomized controlled trial (PROUD-PV and CONTINUATION-PV); 257 patients with early-stage PV

Why This Matters

Superior long-term hematologic control and molecular response suggest a disease-modifying effect, which is a critical differentiator for selecting first-line or early-line therapy in PV.

• [1] Gisslinger H, Klade C, Georgiev P, et al. Ropeginterferon alfa-2b versus standard therapy for polycythaemia vera (PROUD-PV and CONTINUATION-PV): a randomised, non-inferiority, phase 3 trial and its extension study. Lancet Haematol. 2020;7(3):e196-e208. View Source
• [2] Abu-Zeinah G, et al. Towards New Therapy Endpoints in Polycythemia Vera: Targeting Clonal and Inflammatory Pathways. Leukemia. 2024. View Source
• [3] Gisslinger H, et al. Event-free survival in patients with polycythemia vera treated with ropeginterferon alfa-2b versus best available treatment. Leukemia. 2023;37(10):2131-2134. View Source

Superior Durable Response of Ropeginterferon alfa-2b vs. Anagrelide in Hydroxyurea-Resistant/Intolerant Essential Thrombocythemia

In the phase 3 SURPASS ET trial, ropeginterferon alfa-2b was directly compared to anagrelide in patients with essential thrombocythemia (ET) who were resistant or intolerant to hydroxyurea. The study met its primary endpoint, demonstrating a significantly higher rate of durable modified ELN response at months 9 and 12: 43% for ropeginterferon alfa-2b versus 6% for anagrelide [1]. This absolute difference of 37% was statistically significant (95% CI: 25.2-48.7; p<0.0001). Additionally, ropeginterferon alfa-2b led to greater reductions in JAK2 V617F allele burden and fewer thromboembolic events [2].

Durable response rate

Head-to-head

43% vs 6%

Ropeginterferon alfa-2b vs anagrelide in ET

Response-rate endpoint context; SURPASS ET trial in hydroxyurea-resistant/intolerant patients.

Absolute difference 37%; 95% CI 25.2–48.7.

Evidence Dimension	Durable modified ELN response at months 9 and 12
Target Compound Data	43% (ropedeginterferon alfa-2b)
Comparator Or Baseline	Anagrelide: 6%
Quantified Difference	Absolute difference: 37%
Conditions	Phase 3 randomized controlled trial (SURPASS ET); 174 patients with high-risk ET and leukocytosis, resistant/intolerant to hydroxyurea

Why This Matters

This superior response rate positions ropeginterferon alfa-2b as a highly effective second-line option for ET, potentially influencing procurement and formulary decisions in hematology clinics.

• [1] Kiladjian JJ, et al. Ropeginterferon alfa-2b in hydroxyurea-intolerant or hydroxyurea-refractory essential thrombocythaemia (SURPASS ET): a multicentre, open-label, randomised, active-controlled, phase 3 study. Lancet Haematol. 2025;12(11):e862-e875. View Source
• [2] PharmaEssentia USA Corporation. PharmaEssentia Announces Publication of Phase 3 SURPASS-ET Results in The Lancet Haematology. 2025. View Source

Real-World Efficacy of Ropeginterferon alfa-2b is Comparable to Peginterferon alfa-2a with Potential Tolerability Advantages

A single-center retrospective, propensity score-matched study compared ropeginterferon alfa-2b (ROPEG) to peginterferon alfa-2a (PEG) in patients with PV using a low-dose response-based titration (LDRT) strategy. At 12 months, complete hematologic response (CHR) rates were comparable: 43% for ROPEG versus 53% for PEG (p=0.50) [1]. However, ROPEG was associated with a lower incidence of flu-like symptoms and less frequent dosing (every 2 weeks vs. weekly) [2]. This real-world evidence suggests that ropeginterferon alfa-2b offers non-inferior efficacy with improved convenience and tolerability.

Real-world CHR

Real-world context

ROPEG: 43%PEG: 53%

p=0.50 (non-significant)

Low-dose response-based titration, propensity-matched cohort.

Comparable efficacy with tolerability endpoint differentiation in PV model.

Lower flu-like symptoms reported; biweekly dosing advantage.

Evidence Dimension	Complete hematologic response (CHR) at 12 months
Target Compound Data	43% (ropedeginterferon alfa-2b)
Comparator Or Baseline	Peginterferon alfa-2a: 53%
Quantified Difference	Difference: -10% (non-significant, p=0.50)
Conditions	Single-center retrospective study with propensity score matching; 64 patients with PV on LDRT

Why This Matters

Demonstration of comparable efficacy with a potential for better tolerability supports the selection of ropeginterferon alfa-2b over off-label peginterferon alfa-2a, particularly for patients concerned about injection frequency and side effects.

• [1] Lee N, Erdos K, Abdul Rahman A, et al. Ropeginterferon Alfa-2b (ROPEG) and Peginterferon Alfa-2a (PEG) at Low Dose with Response-Based Titration (LDRT) Have Comparable Efficacy and Tolerability in Polycythemia Vera (PV). Blood. 2024;144(Supplement 1):4568. View Source
• [2] Abu-Zeinah G, Lee N, Silver RT. Low-dose ropeginterferon alfa-2b and peginterferon alfa-2a have comparable efficacy and tolerability in polycythemia vera. Leuk Res. 2025;158:108110. View Source

Ropeginterferon alfa-2b Reduces Clonal and Inflammatory Biomarkers More Effectively Than Hydroxyurea

Analysis of the PROUD-PV/CONTINUATION-PV trials revealed that ropeginterferon alfa-2b significantly reduces both the JAK2 V617F variant allele frequency (VAF) and the neutrophil-to-lymphocyte ratio (NLR), a marker of systemic inflammation. In contrast, propensity score matching of the ECLAP trial demonstrated that hydroxyurea has a limited effect on these biomarkers [1]. The reduction in JAK2 VAF and NLR was associated with improved event-free survival in patients treated with ropeginterferon alfa-2b [2].

JAK2 VAF & NLR reduction

Class-level inference

Significant reductionLimited effect

Ropeginterferon alfa-2b vs hydroxyurea

PROUD-PV/CONTINUATION-PV and ECLAP propensity-matched data.

Biomarker response context; supports disease-modifying endpoint monitoring in MPN research.

NLR reflects systemic inflammation; linked to event-free survival.

Evidence Dimension	Reduction in JAK2 V617F allele burden
Target Compound Data	Significant reduction (specific VAF data from trials)
Comparator Or Baseline	Hydroxyurea: limited effect
Quantified Difference	Qualitative difference in disease-modifying potential
Conditions	Data from PROUD-PV/CONTINUATION-PV trials and ECLAP trial propensity score matching

Why This Matters

The ability to reduce clonal burden and inflammation is a hallmark of disease modification, suggesting ropeginterferon alfa-2b may alter the natural history of PV, a key differentiator from purely cytoreductive therapies like hydroxyurea.

• [1] Abu-Zeinah G, et al. Towards New Therapy Endpoints in Polycythemia Vera: Targeting Clonal and Inflammatory Pathways. Leukemia. 2024. View Source
• [2] Gisslinger H, et al. Event-free survival in patients with polycythemia vera treated with ropeginterferon alfa-2b versus best available treatment. Leukemia. 2023;37(10):2131-2134. View Source

Optimal Procurement and Research Applications for Ropeginterferon alfa-2b Based on Differential Evidence

First-Line or Early Treatment of Polycythemia Vera (PV) in Patients with High-Risk Features or Young Age

Given its demonstrated ability to induce superior long-term hematologic control (70.5% CHR at 36 months vs. 49.1% with hydroxyurea) and reduce clonal burden (JAK2 V617F VAF), ropeginterferon alfa-2b is a preferred first-line or early treatment option for patients with PV, particularly those with high-risk features or young age where long-term disease modification is paramount [1]. This scenario leverages the evidence from the PROUD-PV and CONTINUATION-PV trials [2].

Second-Line Therapy for Essential Thrombocythemia (ET) After Hydroxyurea Failure or Intolerance

For patients with high-risk ET who are resistant or intolerant to hydroxyurea, ropeginterferon alfa-2b offers a significant efficacy advantage over anagrelide, as demonstrated in the SURPASS ET trial with a durable response rate of 43% vs. 6% [1]. This positions ropeginterferon alfa-2b as a compelling second-line agent in ET management, a scenario with limited approved alternatives.

Patients Requiring Less Frequent Dosing for Improved Adherence and Quality of Life

The extended half-life of ropeginterferon alfa-2b (6-10 days) supports a biweekly subcutaneous dosing schedule, which is a significant advantage over weekly peginterferon alfa-2a [1]. This dosing convenience, combined with a potentially lower rate of flu-like symptoms when using low-dose titration, makes it a suitable option for patients prioritizing adherence and quality of life [2].

Clinical Research Aimed at Disease Modification and Biomarker-Driven Endpoints in Myeloproliferative Neoplasms

Ropeginterferon alfa-2b's unique ability to reduce JAK2 V617F allele burden and NLR makes it an ideal candidate for clinical trials exploring disease-modifying endpoints and biomarker-guided therapy in myeloproliferative neoplasms [1]. Its established long-term safety profile and efficacy data support its use in investigator-initiated studies aiming to achieve minimal residual disease.

Application

Selection Property

Validation Focus

PV disease-model studies

Long-term hematologic endpoint control and clonal marker reduction

JAK2 V617F allele burden change and event-free survival endpoints

ET model-response research

Durable modified ELN response rate in cytoreductive-resistant models

Response durability at months 9 and 12 vs anagrelide comparator

PK/PD dosing-interval research

Extended terminal half-life supporting biweekly administration models

Half-life comparison with weekly linear PEGylated interferons

Biomarker-driven MPN research

Reduction in JAK2 VAF and neutrophil-to-lymphocyte ratio

Association of biomarker changes with event-free survival endpoints

• [1] Gisslinger H, Klade C, Georgiev P, et al. Ropeginterferon alfa-2b versus standard therapy for polycythaemia vera (PROUD-PV and CONTINUATION-PV): a randomised, non-inferiority, phase 3 trial and its extension study. Lancet Haematol. 2020;7(3):e196-e208. View Source
• [2] Kiladjian JJ, et al. Ropeginterferon alfa-2b in hydroxyurea-intolerant or hydroxyurea-refractory essential thrombocythaemia (SURPASS ET): a multicentre, open-label, randomised, active-controlled, phase 3 study. Lancet Haematol. 2025;12(11):e862-e875. View Source
• [3] Huang YW, Tsai CY, Tsai CW, et al. Pharmacokinetics and Pharmacodynamics of Novel Long-Acting Ropeginterferon Alfa-2b in Healthy Chinese Subjects. Adv Ther. 2021;38(8):4375-4386. View Source